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Compound of Interest

Compound Name: Tetrabromobisphenol A-13C12

Cat. No.: B6594769 Get Quote

An In-depth Technical Guide on Tetrabromobisphenol A-13C12

This guide provides essential technical data for researchers, scientists, and drug development

professionals working with the isotopically labeled compound Tetrabromobisphenol A-13C12.

The information is presented in a clear, structured format to facilitate easy reference and

integration into experimental workflows.

Core Compound Data
Tetrabromobisphenol A-13C12 is the 13C isotopically labeled form of Tetrabromobisphenol A

(TBBPA), a brominated flame retardant. The incorporation of 13C isotopes makes it a valuable

internal standard for quantitative analysis using methods such as NMR, GC-MS, or LC-MS.[1]

Quantitative Data Summary
The key quantitative identifiers for Tetrabromobisphenol A-13C12 are its CAS number and

molecular weight.

Parameter Value

CAS Number 1352876-39-1[1][2][3]

Molecular Weight 555.78 g/mol [1][2]
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Note: Minor variations in the reported molecular weight (555.8 g/mol ) may be observed

depending on the source.[3][4]

Experimental Protocols
Detailed experimental protocols for the use of Tetrabromobisphenol A-13C12 as an internal

standard are contingent on the specific analytical method and matrix being investigated.

Generally, a known concentration of the 13C-labeled standard is spiked into the sample prior to

extraction and analysis. The ratio of the signal from the native analyte to the signal from the

isotopically labeled internal standard is then used to quantify the amount of the native analyte

in the sample, correcting for variations in extraction efficiency and instrument response.

Visualized Logical Relationship
The following diagram illustrates the direct relationship between the chemical compound and

its fundamental identifiers.
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Caption: Logical relationship of Tetrabromobisphenol A-13C12.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. medchemexpress.com [medchemexpress.com]

2. 3,3',5,5'-Tetrabromobisphenol A 13C12 (ring 13C12) [lgcstandards.com]

3. Tetrabromobisphenol A (TBBPA) (ring-Â¹Â³Câ��â��, 99%) 50 Âµg/mL in methanol -
Cambridge Isotope Laboratories, CLM-4694-1.2 [isotope.com]

4. Tetrabromobisphenol A (TBBPA) (ring-Â¹Â³Câ��â��, 99%) 50 Âµg/mL in toluene -
Cambridge Isotope Laboratories, CLM-4694-T-1.2 [isotope.com]

To cite this document: BenchChem. [Tetrabromobisphenol A-13C12 CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6594769#tetrabromobisphenol-a-13c12-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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